
tert-Bu

Compound of Interest

Compound Name: tert-Butyl methylcarbamate

Cat. No.: B104107

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

tert-Butyl methylcarbamate, a carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group on a methylamino moiety, has emerged a

provides a robust yet readily cleavable protecting strategy for the methylamino nitrogen, allowing for selective transformations at other positions within

synthetic endeavors.

Physicochemical and Spectroscopic Data
A thorough understanding of the physical and spectral properties of tert-butyl methylcarbamate is fundamental for its effective use and characteriza

Table 1: Physicochemical Properties of tert-Butyl Methylcarbamate

Property Value

CAS Number 16066-84

Molecular Formula C₆H₁₃NO₂

Molecular Weight 131.17 g/m

Appearance White to o

Boiling Point 176.6 ± 8.

Density 0.937 ± 0.

Solubility Soluble in

Table 2: Spectroscopic Data of tert-Butyl Methylcarbamate

Spectrum Type

¹H NMR (DMSO-d₆, 600 MHz)

¹³C NMR

Infrared (IR)

Synthesis of tert-Butyl Methylcarbamate
The most common and straightforward synthesis of tert-butyl methylcarbamate involves the reaction of methylamine with di-tert-butyl dicarbonate (

digraph "Synthesis of tert-Butyl Methylcarbamate" {

  graph [fontname="Arial", label="Synthesis of tert-Butyl Methylcarbamate", labelloc=t, fontsize=16];

  node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];

  edge [fontname="Arial", fontsize=10, color="#5F6368"];
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reagent1 [label="Methylamine"];

reagent2 [label="Di-tert-butyl dicarbonate (Boc₂O)"];

product [label="tert-Butyl methylcarbamate", fillcolor="#4285F4", fontcolor="#FFFFFF"];

reagent1 -> product [label=""];

reagent2 -> product [label="Room Temperature"];

}

Experimental Protocol: Buchwald-Hartwig Amination in the Synthesis of 

The following is a representative protocol for a Buchwald-Hartwig amination reaction, a key transformation in 

Materials:

Aryl halide (e.g., aryl bromide or chloride) (1.0 eq)

tert-Butyl methylcarbamate (1.2 eq)

Palladium catalyst (e.g., Pd₂(dba)₃, 2-5 mol%)

Phosphine ligand (e.g., XPhos, 4-10 mol%)
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Base (e.g., NaOtBu or Cs₂CO₃, 1.5-2.0 eq)

Anhydrous toluene or dioxane

Standard Schlenk line or glovebox equipment for handling air-sensitive reagents

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide, tert-buty

Add the anhydrous solvent via syringe.

Degas the reaction mixture by three freeze-pump-thaw cycles or by bubbling argon through the solution for 15

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting mater

Cool the reaction mixture to room temperature and quench with water.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b104107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate unde

Purify the crude product by silica gel column chromatography to yield the desired N-aryl-N-methylcarbamate.

Deprotection of the Boc Group

The tert-butoxycarbonyl group can be readily removed under acidic conditions to liberate the methylamine funct

```dot

digraph "Boc Deprotection" {

  graph [fontname="Arial", label="Boc Group Deprotection", labelloc=t, fontsize=16];

  node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];

  edge [fontname="Arial", fontsize=10, color="#5F6368"];

protected_amine [label="N-Boc-N-methylated Compound", fillcolor="#4285F4", fontcolor="#FFFFFF"];

deprotected_amine [label="N-Methylated Amine", fillcolor="#EA4335", fontcolor="#FFFFFF"];

acid [label="Acid (e.g., TFA, HCl)", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

byproducts [label="Isobutylene + CO₂"];

protected_amine -> deprotected_amine;

acid -> deprotected_amine [arrowhead=none, style=dashed];

deprotected_amine -> byproducts [label="releases"];

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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